Decahydro-N-methyl-3-(trifluoromethyl)-isoquinoline

• IUPAC Name: 2-methyl-3-(trifluoromethyl)-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline
• InChI: InChI=1S/C11H18F3N/c1-15-7-9-5-3-2-4-8(9)6-10(15)11(12,13)14/h8-10H,2-7H2,1H3
• InChI Key: GQFYUQDTNSFHSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2CCCCC2CC1C(F)(F)F
• Molecular Formula: C11H18F3N
• Molecular Weight: 221.26 g/mol

Description

Decahydro-N-methyl-3-(trifluoromethyl)-isoquinoline (DMTMI) is a heterocyclic compound containing both nitrogen and fluorine. It is an important chemical used in a variety of applications, including chemical synthesis, drug discovery, and medicinal chemistry. DMTMI is synthesized in a two-step process using a combination of trifluoromethylation and N-alkylation reactions. It has a wide range of biological activities, including antiviral, antifungal, and antitumor activities, as well as being a potential therapeutic agent for a variety of diseases.

Mechanism of Action

The mechanism of action of Decahydro-N-methyl-3-(trifluoromethyl)-isoquinoline is not fully understood, but it is thought to involve the inhibition of enzymes involved in the biosynthesis of proteins, nucleic acids, and other cellular components. In addition, this compound has been shown to interact with DNA and RNA, and may also be involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to have antiviral, antifungal, and antitumor activities, and has been evaluated as a potential therapeutic agent for a variety of diseases. In addition, this compound has been shown to interact with DNA and RNA, and may also be involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using Decahydro-N-methyl-3-(trifluoromethyl)-isoquinoline in laboratory experiments include its low cost, ease of synthesis, and wide range of biological activities. However, there are some limitations to its use, including its instability in water and its potential toxicity.

Future Directions

The potential applications of Decahydro-N-methyl-3-(trifluoromethyl)-isoquinoline are vast and there are many future directions for research. These include further investigation of its antiviral, antifungal, and antitumor activities, as well as its potential to be used as a therapeutic agent for a variety of diseases. In addition, further research into its mechanism of action, its interaction with DNA and RNA, and its potential to regulate gene expression may lead to new and exciting discoveries. Finally, further research into its stability in water and its potential toxicity may lead to the development of more stable and safe formulations of this compound for use in laboratory experiments.

Synthesis Methods

The synthesis of Decahydro-N-methyl-3-(trifluoromethyl)-isoquinoline is achieved through two steps. The first step involves the trifluoromethylation of a nitrogen and a carbon atom on the isoquinoline ring. This is accomplished by the reaction of a trifluoromethyl halide with the isoquinoline in the presence of a base such as sodium carbonate. The second step involves the N-alkylation of the isoquinoline ring with an alkyl halide. This is typically accomplished by the reaction of the isoquinoline with an alkyl halide in the presence of a base such as potassium carbonate.

Scientific Research Applications

Decahydro-N-methyl-3-(trifluoromethyl)-isoquinoline has been widely studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to possess antiviral, antifungal, and antitumor activities, and has been evaluated as a potential therapeutic agent for a variety of diseases. In addition, this compound has been used in the synthesis of a variety of heterocyclic compounds, including quinolone antibiotics, benzodiazepines, and other bioactive molecules.